Cas no 16089-42-2 (3-Methoxy-4-(pyrrolidin-1-yl)aniline)

3-Methoxy-4-(pyrrolidin-1-yl)aniline structure
16089-42-2 structure
Product Name:3-Methoxy-4-(pyrrolidin-1-yl)aniline
CAS No:16089-42-2
MF:C11H16N2O
MW:192.257542610168
MDL:MFCD08753011
CID:211894
Update Time:2025-04-19

3-Methoxy-4-(pyrrolidin-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • 3-Methoxy-4-(pyrrolidin-1-yl)aniline
    • 3-methoxy-4-(1-pyrrolidinyl)Benzenamine
    • 3-methoxy-4-pyrrolidin-1-ylaniline
    • Benzenamine,3-methoxy-4-(1-pyrrolidinyl)-
    • 1-(4-Amino-2-methoxyphenyl)pyrrolidine
    • 3-methoxy-4-(1-pyrrolidinyl)aniline(SALTDATA: FREE)
    • 3-methoxy-4-(pyrrolidin-1-yl)benzenamine
    • MDL: MFCD08753011
    • Inchi: 1S/C11H16N2O/c1-14-11-8-9(12)4-5-10(11)13-6-2-3-7-13/h4-5,8H,2-3,6-7,12H2,1H3
    • InChI Key: YVEZBGKUTDESAG-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C=CC=1N1CCCC1)N

Computed Properties

  • Exact Mass: 192.12600
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 38.49000
  • LogP: 2.52380

3-Methoxy-4-(pyrrolidin-1-yl)aniline Pricemore >>

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abcr
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